Cas no 1707566-70-8 ([5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine)
[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine
- 1H-1,2,4-Triazole-5-methanamine, 3-(4-chlorophenyl)-α-(4-fluorophenyl)-
-
- Inchi: 1S/C15H12ClFN4/c16-11-5-1-10(2-6-11)14-19-15(21-20-14)13(18)9-3-7-12(17)8-4-9/h1-8,13H,18H2,(H,19,20,21)
- InChI Key: FSRMXXAQZRNMMM-UHFFFAOYSA-N
- SMILES: C(C1C=CC(F)=CC=1)(C1=NN=C(C2C=CC(Cl)=CC=2)N1)N
[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509073-1g |
(5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)(4-fluorophenyl)methanamine |
1707566-70-8 | 97% | 1g |
$480 | 2022-09-29 |
[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine
Introduction to [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine (CAS No. 1707566-70-8)
[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1707566-70-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl] moiety linked to a (4-fluorophenyl)methanamine group, which contributes to its distinctive reactivity and biological activity.
The [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl] moiety is a key feature of this compound, playing a crucial role in its interaction with biological targets. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable component in the design of bioactive molecules. Additionally, the presence of the 4-chloro substituent enhances the compound's lipophilicity and metabolic stability, which are essential factors in drug design. These structural elements contribute to the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents.
The (4-fluorophenyl)methanamine group further enhances the compound's pharmacological profile. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to improve binding affinity and metabolic stability. The fluorine atom in this context increases the electron density of the aromatic ring, thereby enhancing interactions with biological targets. This modification is particularly relevant in the development of central nervous system (CNS) drugs, where fluorinated compounds have shown promise in improving efficacy and reducing side effects.
Recent research has highlighted the significance of [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine in the development of novel therapeutic agents. Studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored for their anti-inflammatory and anti-cancer properties. The triazole ring's ability to modulate enzyme activity has been particularly noteworthy, with several studies indicating its effectiveness in inhibiting kinases and other enzymes involved in disease pathways.
The compound's structural features also make it a valuable tool in medicinal chemistry research. The combination of chloro and fluoro substituents provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. This flexibility has led to numerous synthetic strategies being developed to explore analogues of [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine. These efforts have resulted in a diverse library of compounds with varying biological activities, some of which have entered preclinical testing for potential therapeutic applications.
In addition to its pharmaceutical applications, [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic electronics and nanotechnology applications. The ability of this compound to form stable complexes with other molecules has been explored for use in sensor technologies and drug delivery systems. These interdisciplinary applications highlight the compound's versatility beyond traditional pharmaceutical uses.
The synthesis of [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of fluorine and chloro substituents has been achieved through selective halogenation methods, ensuring high regioselectivity and yield. These synthetic strategies underscore the importance of well-designed methodologies in producing complex organic molecules like this one.
Future research directions for [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine include exploring its mechanism of action and optimizing its pharmacokinetic properties. Computational modeling techniques have been increasingly used to predict how this compound interacts with biological targets at an atomic level. These studies provide valuable insights into how structural modifications can enhance its therapeutic potential. Additionally, preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models.
The impact of [5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine on drug discovery is significant due to its multifaceted applications. Its role as a building block for more complex molecules underscores its importance in medicinal chemistry research. As new synthetic methods are developed and our understanding of biological pathways deepens, compounds like this one will continue to play a crucial role in developing next-generation therapeutics.
1707566-70-8 ([5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-(4-fluorophenyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)